Cas no 861548-92-7 (9H-XANTHEN-9-ONE, 4-BROMO-)

• Product Name: 9H-XANTHEN-9-ONE, 4-BROMO-
• CAS No: 861548-92-7
• MF: C₁₃H₇BrO₂
• MW: 275.097482919693
• CID: 3335296
• PubChem ID: 20258830
• Update Time: 2025-09-26

9H-XANTHEN-9-ONE, 4-BROMO- Chemical and Physical Properties

Names and Identifiers

• 9H-XANTHEN-9-ONE, 4-BROMO-
• 4-Bromo-9H-xanthen-9-one (ACI)
• Xanthone, 4-bromo- (2CI)

• Inchi： 1S/C13H7BrO2/c14-10-6-3-5-9-12(15)8-4-1-2-7-11(8)16-13(9)10/h1-7H
• InChI Key： UBPSDNHQRRCBTG-UHFFFAOYSA-N
• SMILES： O=C1C2C(=C(C=CC=2)Br)OC2C1=CC=CC=2

Computed Properties

• Exact Mass: 273.96294g/mol
• Monoisotopic Mass: 273.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on 9H-XANTHEN-9-ONE, 4-BROMO-

Comprehensive Overview of 9H-Xanthen-9-one, 4-bromo- (CAS No. 861548-92-7): Properties, Applications, and Industry Insights

9H-Xanthen-9-one, 4-bromo- (CAS No. 861548-92-7) is a brominated derivative of xanthenone, a heterocyclic compound with a wide range of applications in organic synthesis, material science, and pharmaceutical research. This compound, characterized by its xanthene core structure and a bromo substituent at the 4-position, has garnered significant attention due to its unique photophysical properties and versatility in chemical transformations. Researchers and industry professionals frequently search for terms like "4-bromo-9H-xanthen-9-one synthesis," "CAS 861548-92-7 applications," and "xanthenone derivatives in drug discovery," reflecting its growing relevance in cutting-edge scientific fields.

The molecular structure of 9H-Xanthen-9-one, 4-bromo- features a planar tricyclic aromatic system, which contributes to its stability and fluorescence properties. This makes it valuable in the development of organic light-emitting diodes (OLEDs) and fluorescent probes, aligning with the current trend toward sustainable and energy-efficient technologies. Recent studies highlight its potential in bioimaging and photodynamic therapy, addressing the rising demand for non-invasive diagnostic tools in healthcare. Searches for "xanthenone-based sensors" and "4-bromo-xanthenone in optoelectronics" have surged, underscoring its interdisciplinary appeal.

In pharmaceutical chemistry, 9H-Xanthen-9-one, 4-bromo- serves as a key intermediate for synthesizing bioactive molecules. Its bromine atom enables facile functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern drug design. Queries like "xanthenone scaffolds in medicinal chemistry" and "CAS 861548-92-7 reactivity" reflect the compound's role in developing kinase inhibitors and antimicrobial agents, topics of high interest in the post-antibiotic era.

From an industrial perspective, the compound's scalability and compatibility with green chemistry principles are frequently discussed. Innovations in catalytic bromination and solvent-free synthesis have optimized its production, reducing environmental impact—a priority for manufacturers adhering to ESG (Environmental, Social, and Governance) standards. Searches for "eco-friendly xanthenone derivatives" and "861548-92-7 suppliers" highlight this shift toward sustainable practices.

Quality control and analytical methods for 9H-Xanthen-9-one, 4-bromo- are also critical topics. Advanced techniques like HPLC purity analysis and LC-MS characterization ensure compliance with regulatory standards, particularly in pharmaceuticals. The compound's UV-Vis absorption spectra and fluorescence quantum yield are frequently studied, as evidenced by searches for "4-bromo-xanthenone spectroscopic data."

In summary, 9H-Xanthen-9-one, 4-bromo- (CAS No. 861548-92-7) bridges multiple scientific domains, from materials science to life sciences. Its adaptability to emerging technologies and alignment with global sustainability goals ensure its continued relevance. As research progresses, this compound is poised to play a pivotal role in innovations addressing energy efficiency, healthcare challenges, and environmental sustainability.